RD162
RD162
RD162 is a second-generation androgen receptor (AR) antagonist. It inhibits binding of 18F-FDHT to AR in human prostate cancer cells with an IC50 value of 30.9 nM. RD162 completely suppresses VCaP cell proliferation at 1 µM and induces apoptosis of VCaP cells at 10 µM. RD162 is bioavailable and reduces LNCaP/AR tumor growth in castrated male mice at a daily oral dose of 10 mg/kg.
Brand Name:
Vulcanchem
CAS No.:
915087-27-3
VCID:
VC0005253
InChI:
InChI=1S/C22H16F4N4O2S/c1-28-18(31)15-6-5-14(10-17(15)23)30-20(33)29(19(32)21(30)7-2-8-21)13-4-3-12(11-27)16(9-13)22(24,25)26/h3-6,9-10H,2,7-8H2,1H3,(H,28,31)
SMILES:
CNC(=O)C1=C(C=C(C=C1)N2C(=S)N(C(=O)C23CCC3)C4=CC(=C(C=C4)C#N)C(F)(F)F)F
Molecular Formula:
C22H16F4N4O2S
Molecular Weight:
476.4 g/mol
RD162
CAS No.: 915087-27-3
Cat. No.: VC0005253
Molecular Formula: C22H16F4N4O2S
Molecular Weight: 476.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | RD162 is a second-generation androgen receptor (AR) antagonist. It inhibits binding of 18F-FDHT to AR in human prostate cancer cells with an IC50 value of 30.9 nM. RD162 completely suppresses VCaP cell proliferation at 1 µM and induces apoptosis of VCaP cells at 10 µM. RD162 is bioavailable and reduces LNCaP/AR tumor growth in castrated male mice at a daily oral dose of 10 mg/kg. |
|---|---|
| CAS No. | 915087-27-3 |
| Molecular Formula | C22H16F4N4O2S |
| Molecular Weight | 476.4 g/mol |
| IUPAC Name | 4-[7-[4-cyano-3-(trifluoromethyl)phenyl]-8-oxo-6-sulfanylidene-5,7-diazaspiro[3.4]octan-5-yl]-2-fluoro-N-methylbenzamide |
| Standard InChI | InChI=1S/C22H16F4N4O2S/c1-28-18(31)15-6-5-14(10-17(15)23)30-20(33)29(19(32)21(30)7-2-8-21)13-4-3-12(11-27)16(9-13)22(24,25)26/h3-6,9-10H,2,7-8H2,1H3,(H,28,31) |
| Standard InChI Key | JPQFGMYHKSKKGW-UHFFFAOYSA-N |
| SMILES | CNC(=O)C1=C(C=C(C=C1)N2C(=S)N(C(=O)C23CCC3)C4=CC(=C(C=C4)C#N)C(F)(F)F)F |
| Canonical SMILES | CNC(=O)C1=C(C=C(C=C1)N2C(=S)N(C(=O)C23CCC3)C4=CC(=C(C=C4)C#N)C(F)(F)F)F |
| Appearance | Assay:≥98%A crystalline solid |
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